Cas no 2171875-78-6 (1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one)

• Product Name: 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one
• CAS No: 2171875-78-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6547234
• PubChem ID: 165521956
• Update Time: 2025-06-12

1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one
• EN300-1269022
• 2171875-78-6

• Inchi： 1S/C8H11NO2S/c1-5-6(2)12-8(9-5)7(10)4-11-3/h4H2,1-3H3
• InChI Key： KPBNHBAEZGHSIO-UHFFFAOYSA-N
• SMILES： S1C(C(COC)=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one

Recent Advances in the Study of 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one (CAS: 2171875-78-6)

The compound 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one (CAS: 2171875-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazole core and methoxyethyl ketone moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one, optimizing yield and purity through novel catalytic methods. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, computational modeling suggested strong binding affinity to specific protein targets involved in inflammatory pathways, hinting at its applicability in treating chronic inflammatory diseases.

Further investigations into the pharmacological effects of 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one have revealed its inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest that the compound could serve as a dual inhibitor, offering advantages over single-target anti-inflammatory drugs. In vitro assays demonstrated significant reduction in pro-inflammatory cytokines, with minimal cytotoxicity observed in human cell lines.

The compound's potential extends beyond anti-inflammatory applications. A 2024 study in ACS Chemical Biology identified 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one as a modulator of cellular redox balance, exhibiting antioxidant properties in neuronal cells. This discovery opens avenues for research into neurodegenerative diseases, where oxidative stress plays a pivotal role. The study also noted the compound's ability to cross the blood-brain barrier in preclinical models, a crucial characteristic for central nervous system-targeted therapies.

Despite these promising findings, challenges remain in the development of 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one as a therapeutic agent. Current research is addressing its pharmacokinetic profile, including metabolism and excretion pathways, to optimize dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical trials, with particular focus on its safety and efficacy in disease-relevant models.

In conclusion, 1-(dimethyl-1,3-thiazol-2-yl)-2-methoxyethan-1-one represents an exciting area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities and favorable physicochemical properties make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in inflammation, neurodegeneration, and related disorders.